2-Amino-4-bromo-5-fluorobenzenethiol

• IUPAC Name: 2-amino-4-bromo-5-fluorobenzenethiol
• InChI: InChI=1S/C6H5BrFNS/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H,9H2
• InChI Key: HFLXHEBQRCXTDC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Br)F)S)N
• Molecular Formula: C6H5BrFNS
• Molecular Weight: 222.08 g/mol
• CAS RN: 1474100-85-0

Description

2-Amino-4-bromo-5-fluorobenzenethiol is a chemical compound with the molecular formula C6H5BrFNS. It is a solid substance and is used for research and development purposes.

Scientific Research Applications

Synthesis and Chemical Modifications

2-Amino-4-bromo-5-fluorobenzenethiol serves as a versatile building block in organic synthesis, contributing to the development of various molecular structures with potential applications in medicinal chemistry and materials science. Its functional groups facilitate nucleophilic substitution reactions, enabling the synthesis of complex molecules through selective transformations. For instance, efficient 2-aryl benzothiazole formation from aryl ketones and 2-aminobenzenethiols under metal-free conditions highlights the role of this compound in facilitating organic transformations, leading to derivatives that can be further functionalized for diverse applications (Liao et al., 2012).

Fluorescence and Spectroscopic Analysis

The compound's unique electronic structure contributes to its utility in fluorescence and spectroscopic studies. Spectroscopic investigations into dual fluorescence phenomena in related fluorophenyl compounds provide insights into molecular conformations and environmental interactions, which are critical for designing fluorescent probes and sensors (Matwijczuk et al., 2015).

Coordination Chemistry and Metal Ion Complexation

This compound and its derivatives participate in coordination chemistry, forming complexes with metal ions. This interaction is crucial for the synthesis of metal-organic frameworks (MOFs) and cryptands, which have applications in catalysis, gas storage, and separation processes. The coordination of alkali and alkaline earth metal ions by fluorophane cryptands, for instance, demonstrates the compound's potential in creating selective binding sites for metal ions, facilitating their separation and purification (Plenio et al., 1997).

Advanced Material Development

The chemical versatility of this compound aids in the development of advanced materials, including corrosion inhibitors and components of electronic devices. Its ability to undergo chemical transformations enables the creation of compounds that exhibit desirable properties, such as enhanced stability and electronic conductivity. The study on 2-aminobenzene-1,3-dicarbonitriles as green corrosion inhibitors exemplifies the application of derivatives in material science, offering environmentally friendly solutions for protecting metals against corrosion (Verma et al., 2015).